Cas no 2172149-64-1 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid
• CAS No: 2172149-64-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5814697
• PubChem ID: 165546059
• Update Time: 2025-06-18

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}methyl)benzoic acid
• EN300-1518280
• 2172149-64-1

• Inchi： 1S/C28H28N2O5/c1-2-19(26(31)29-15-18-8-7-9-20(14-18)27(32)33)16-30-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-14,19,25H,2,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ADRJTBQWXIOEKU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC1C=CC=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid

Introduction to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid (CAS No. 2172149-64-1)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid, identified by its CAS number 2172149-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid moiety linked to a fluorinated amino acid derivative. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group in its structure suggests potential applications in drug design, particularly in the development of bioactive molecules that leverage the unique electronic and steric properties of fluorene derivatives.

The molecular structure of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The benzoic acid component is well-known for its role as a pharmacophore in various therapeutic agents, while the fluorinated amino acid derivative introduces additional layers of complexity that may enhance binding affinity and metabolic stability. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties such as lipophilicity, solubility, and metabolic resistance. The 9H-fluoren-9-ylmethoxycarbonyl moiety, in particular, has been extensively studied for its potential to improve drug-like properties, including enhanced binding to biological targets and reduced susceptibility to enzymatic degradation. This has led to its incorporation into a wide range of investigational drugs targeting various diseases.

Current research in the field of medicinal chemistry increasingly focuses on the synthesis of hybrid molecules that combine the advantages of multiple structural motifs. 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid exemplifies this trend, as it integrates elements from both amino acids and aromatic acids, creating a versatile scaffold for drug discovery. The benzoic acid moiety provides a rigid aromatic core that can interact with biological targets through hydrophobic and π-stacking interactions, while the fluorinated amino acid derivative introduces polar functional groups that enhance solubility and binding affinity.

The synthesis of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with precise control over their structural features. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, has enabled the efficient assembly of this compound. These methods are critical for producing high-quality intermediates that can be further modified to generate novel bioactive molecules.

The potential applications of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid extend across multiple therapeutic areas. Its structural features suggest utility in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways or signal transduction cascades. Additionally, the fluorinated moiety may enhance its suitability for use as an intermediate in the synthesis of larger peptidomimetics or other complex drug candidates.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict the binding interactions between 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid and potential biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization and has reduced the time required for drug development.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique properties have led to their widespread use in pharmaceuticals, where they contribute to improved pharmacokinetic profiles and enhanced therapeutic efficacy. The incorporation of fluorine into drug candidates often results in increased metabolic stability, reduced susceptibility to degradation by enzymes, and improved oral bioavailability. These advantages make fluorinated compounds particularly valuable in the development of long-term treatments for chronic diseases.

In conclusion, 3-({2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)methylbutanamido}methyl)benzoic acid (CAS No. 2172149-64-1) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, molecules like this are likely to play an increasingly important role in addressing unmet medical needs.